6,7-dimethyl-3,4-dihydro-2H-1-benzothiopyran-4-one

• IUPAC Name: 6,7-dimethyl-2,3-dihydrothiochromen-4-one
• InChI: InChI=1S/C11H12OS/c1-7-5-9-10(12)3-4-13-11(9)6-8(7)2/h5-6H,3-4H2,1-2H3
• InChI Key: GXQKQLKZCVNUHM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)SCCC2=O
• Molecular Formula: C11H12OS
• Molecular Weight: 192.28 g/mol

Description

6,7-dimethyl-3,4-dihydro-2H-1-benzothiopyran-4-one, also known as DMBT, is a sulfur-containing heterocyclic compound that has attracted attention in the scientific community for its potential therapeutic applications. This compound has been synthesized using various methods and has shown promising results in scientific research studies.

Scientific Research Applications

Multicomponent Reactions and Antitumor Activity

One significant application involves the use of 6,7-dimethyl-3,4-dihydro-2H-1-benzothiopyran-4-one in multicomponent reactions to synthesize bioactive polyheterocyclic ring systems. These systems have shown promising antitumor activity against specific cancer cell lines, such as HCT-116 “colon” cancer cells, demonstrating the potential therapeutic applications of compounds synthesized from 6,7-dimethyl-3,4-dihydro-2H-1-benzothiopyran-4-one (Abbas et al., 2014).

Structural and Crystallographic Studies

Research has also delved into the crystal and molecular structures of aryl- and benzyl-substituted derivatives of this compound. These studies have provided insights into the conformational dynamics and structural characteristics of these compounds, contributing to the broader understanding of their chemical behavior and potential applications in materials science (Cooper et al., 2003).

Donor-Acceptor Chromophores

Another application area is the development of new donor–acceptor chromophores through the ring contraction of 3-bromo-4H-1-benzothiopyran-4-one with amines. The creation of such chromophores highlights the versatility of 6,7-dimethyl-3,4-dihydro-2H-1-benzothiopyran-4-one in synthesizing compounds with potential applications in dye-sensitized solar cells, organic light-emitting diodes (OLEDs), and other optoelectronic devices (Nakazumi et al., 1990).

Photochemical Studies

Research on the photochemistry of isothiocoumarin derivatives, including 1H-[2]benzothiopyran-1-one, has revealed interesting photochromic and photoreactive properties. These findings open avenues for the use of such compounds in the development of photoresponsive materials, which can be utilized in various applications ranging from smart coatings to information storage technologies (Bethke et al., 1997).

Mechanism of Action

The mechanism of action of “6,7-dimethyl-3,4-dihydro-2H-1-benzothiopyran-4-one” is not well-documented. The mechanism of action of a compound describes how it interacts with other molecules, which is crucial in fields like pharmacology.

Safety and Hazards

The safety and hazards associated with “6,7-dimethyl-3,4-dihydro-2H-1-benzothiopyran-4-one” are not well-documented. It’s important to handle all chemicals with appropriate safety measures.

Future Directions

The future directions for research on “6,7-dimethyl-3,4-dihydro-2H-1-benzothiopyran-4-one” could include elucidating its synthesis, structure, properties, and potential applications. This would require extensive experimental work and possibly computational modeling.